Cas no 29539-21-7 (1H-2-Benzopyran-1-one,3-methyl-)

• Product Name: 1H-2-Benzopyran-1-one,3-methyl-
• CAS No: 29539-21-7
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 240449
• PubChem ID: 2301657
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,3-methyl-
• 3-methylisochromen-1-one
• 1H-2-Benzopyran-1-one,3-methyl
• 3-methyl-1H-isochromen-1-one
• 3-METHYL-ISOCHROMEN-1-ONE
• 3-methylisocoumarin
• 3-Methyl-isocumarin
• E87816
• 29539-21-7
• DTXSID50983935
• SCHEMBL295233
• AKOS000521783
• 6530-30-9
• 3-Methyl-1H-2-benzopyran-1-one

• Inchi： 1S/C10H8O2/c1-7-6-8-4-2-3-5-9(8)10(11)12-7/h2-6H,1H3
• InChI Key： KDNBBIYFOJMAEN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C=C1C)=O

Computed Properties

• Exact Mass: 160.05200
• Monoisotopic Mass: 160.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 270.4°C at 760 mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.572
• PSA: 30.21000
• LogP: 2.10140